Cas no 1806196-75-7 (5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806196-75-7
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4833802
• Update Time: 2025-05-21

5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F3INO3/c1-15-7-6(16-8(9,10)11)2-4(12)5(3-14)13-7/h2-3H,1H3
• InChI Key： CZKMOLWTSQVHGC-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C(=C1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806196-75-7)

The compound 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806196-75-7) is a highly specialized heterocyclic aldehyde with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is particularly noteworthy, as it contributes to improved lipophilicity and binding affinity in target interactions. This aligns with current trends in drug discovery, where fluorine-containing compounds are prioritized for their pharmacokinetic advantages.

The aldehyde functionality in this compound offers versatile reactivity, enabling its use in condensation reactions, reductive amination, and nucleophilic additions. Such reactions are critical for constructing complex molecular architectures, particularly in the development of small-molecule inhibitors and catalysts. As synthetic methodologies advance, this compound is gaining traction in high-throughput screening and medicinal chemistry optimization projects.

From an industrial perspective, 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly protocols to produce such intermediates, minimizing waste and energy consumption. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for applications in preclinical studies and material science. The compound's stability under various conditions is also a topic of interest, as it impacts storage and handling protocols.

In summary, 5-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806196-75-7) represents a cutting-edge building block in modern chemistry. Its multifaceted reactivity and structural features position it as a key player in the development of innovative pharmaceuticals, agrochemicals, and functional materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial advancements.